2-Methyl-7-(piperidin-1-ylmethyl)-1H-benzo[d]imidazol-6-ol

• IUPAC Name: 2-methyl-4-(piperidin-1-ylmethyl)-1H-benzimidazol-5-ol
• InChI: InChI=1S/C14H19N3O/c1-10-15-12-5-6-13(18)11(14(12)16-10)9-17-7-3-2-4-8-17/h5-6,18H,2-4,7-9H2,1H3,(H,15,16)
• InChI Key: ZKIIUWAJKUSXNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1)C=CC(=C2CN3CCCCC3)O
• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves intricate steps, including cyclization, functional group transformations, and regioselective reactions. Researchers have explored various methods to access substituted benzimidazoles and piperidines, aiming for efficiency and scalability. Notably, hydrogenation, cyclization, cycloaddition, annulation, and multicomponent reactions have been employed.

Mechanism of Action

Target of Action

It’s known that piperidine derivatives play a significant role in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals

Mode of Action

Piperidine-containing compounds are important synthetic medicinal blocks for drug construction . The interaction of this compound with its targets and the resulting changes would depend on the specific biological or chemical context in which it is used.

Biochemical Pathways

Piperidine derivatives are known to be involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives . The downstream effects would depend on the specific targets and biological context.

Result of Action

Some piperidine derivatives have been evaluated for anti-inflammatory activity . The specific effects of this compound would depend on its targets and mode of action.